Cas no 79777-82-5 (N-(Tert-Butoxycarbonyl)-L-neopentylglycine)

N-(Tert-Butoxycarbonyl)-L-neopentylglycine structure
79777-82-5 structure
Product Name:N-(Tert-Butoxycarbonyl)-L-neopentylglycine
CAS No:79777-82-5
MF:C12H23NO4
MW:245.315324068069
MDL:MFCD00237540
CID:562352
PubChem ID:2755926
Update Time:2024-10-27

N-(Tert-Butoxycarbonyl)-L-neopentylglycine Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-4,4-dimethyl-, (2S)-
    • BOC,TBU-BETA-ALA-OH
    • Boc-beta-t-butyl-L-alanine
    • Boc-b-tBu-Ala-OH
    • Boc-L-Neopentylglycine
    • Boc-L-NptGly-OH
    • Boc-ß-tert-butyl-L-alanine
    • Boc-β-tBu-Ala-OH
    • BOC-Β-T-BUTYL-L-ALANINE
    • Boc-β-tert-butyl-L-alanine
    • Boc-L-beta-t-butylalanine
    • N-[(1,1-Dimethylethoxy)carbonyl]-4-methyl-L-leucine
    • N-(Tert-Butoxycarbonyl)-L-neopentylglycine
    • (2S)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-dimethylpentanoic acid (ACI)
    • L-Leucine, N-[(1,1-dimethylethoxy)carbonyl]-4-methyl- (9CI)
    • (2S)-2-[[(tert-Butoxy)carbonyl]amino]-4,4-dimethylpentanoic acid
    • (S)-2-(tert-Butoxycarbonylamino)-4,4-dimethylpentanoic acid
    • N-(tert-Butoxycarbonyl)-4-methyl-L-leucine
    • AKOS015907799
    • EN300-2010388
    • HY-79404
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-4,4-dimethylpentanoic acid
    • (S)-2-tert-butoxycarbonylamino-4,4-dimethyl-pentanoic acid
    • Boc-Ala(tBu)-OH
    • MFCD00237540
    • PUQVQDMFCAGQQB-QMMMGPOBSA-N
    • PD196117
    • AKOS015836600
    • AS-68923
    • D72493
    • (S)-2-((tert-Butoxycarbonyl)amino)-4,4-dimethylpentanoic acid
    • Boc-beta-tert-butyl-L-alanine
    • 79777-82-5
    • Boc-b-tert-butyl-L-alanine
    • (2S)-4,4-dimethyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
    • N-alpha-t-Butyloxycarbonyl-L-neopentylglycine, Boc-L-beta-tBu-Ala-OH (Boc-L-Ala(tBu)-OH)
    • (2s)-tert-butoxycarbonylamino-4,4-dimethylpentanoic acid
    • SCHEMBL66302
    • CS-0011690
    • Boc-tBuAla-OH
    • DA-71662
    • (2S)-2-[(tert-butoxycarbonyl)amino]-4,4-dimethylpentanoic acid
    • MDL: MFCD00237540
    • Inchi: 1S/C12H23NO4/c1-11(2,3)7-8(9(14)15)13-10(16)17-12(4,5)6/h8H,7H2,1-6H3,(H,13,16)(H,14,15)/t8-/m0/s1
    • InChI Key: PUQVQDMFCAGQQB-QMMMGPOBSA-N
    • SMILES: [C@@H](C(=O)O)(CC(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 245.16270821g/mol
  • Monoisotopic Mass: 245.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6
  • Topological Polar Surface Area: 75.6Ų

Experimental Properties

  • Color/Form:
  • Density: 1.048±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 364.4°C at 760 mmHg
  • Flash Point: 174.2°C
  • Refractive Index: 1.463
  • Solubility: Very slightly soluble (0.91 g/l) (25 º C),
  • PSA: 75.63000
  • LogP: 2.79140
  • Solubility:

N-(Tert-Butoxycarbonyl)-L-neopentylglycine Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36/37/39
  • HazardClass:IRRITANT
  • Storage Condition:Store in cold storage.

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N-(Tert-Butoxycarbonyl)-L-neopentylglycine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Methanol ,  Water ;  0 °C
1.2 Solvents: Methanol ;  10 min, 0 °C; 16 h, 23 °C
1.3 Reagents: Citric acid Solvents: Water ;  pH 3
Reference
A novel L-neopentylglycine derivative as auxiliary for copper-catalyzed asymmetric Michael reactions
Christoffers, Jens; et al, Chirality, 2003, 15(9), 777-782

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: 1,4-Dioxane ,  Water
Reference
Peptides containing a neopentylglycine residue
Pospisek, Jan; et al, Collection of Czechoslovak Chemical Communications, 1987, 52(2), 514-21

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Methanol ,  Water
Reference
Organo-catalytic Routes To Enantiomerically Pure α- and β-Amino Acids
Mukherjee, Santanu, 2005, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Methanol ,  Water ;  rt → 0 °C; overnight, 0 °C → 23 °C
1.2 Reagents: Citric acid Solvents: Water ;  pH 3, 23 °C
Reference
Iridium(III)-bis(imidazolinyl)phenyl catalysts for enantioselective C-H functionalization with ethyl diazoacetate
Weldy, N. Mace; et al, Chemical Science, 2016, 7(5), 3142-3146

N-(Tert-Butoxycarbonyl)-L-neopentylglycine Raw materials

N-(Tert-Butoxycarbonyl)-L-neopentylglycine Preparation Products

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